Cas no 1351613-66-5 (N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro4.5decane-8-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro4.5decane-8-carboxamide
• CAS No: 1351613-66-5
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 5914907
• PubChem ID: 56764714
• Update Time: 2025-05-20

N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro4.5decane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro4.5decane-8-carboxamide
• F6122-0338
• VU0532533-1
• 1351613-66-5
• AKOS024532705
• N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide

• Inchi： 1S/C16H22N2O3S/c1-2-20-14-5-3-13(4-6-14)17-15(19)18-9-7-16(8-10-18)21-11-12-22-16/h3-6H,2,7-12H2,1H3,(H,17,19)
• InChI Key： SRAVGDMSBQNJAT-UHFFFAOYSA-N
• SMILES： S1CCOC21CCN(C(NC1C=CC(=CC=1)OCC)=O)CC2

Computed Properties

• Exact Mass: 322.13511374g/mol
• Monoisotopic Mass: 322.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro4.5decane-8-carboxamide

Professional Introduction to N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro4.5decane-8-carboxamide (CAS No. 1351613-66-5)

N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro4.5decane-8-carboxamide is a highly specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS No. 1351613-66-5, belongs to a class of spirocyclic heterocycles that exhibit promising biological activities. The intricate arrangement of oxygen, sulfur, and nitrogen atoms within its molecular structure contributes to its distinctive chemical properties and potential therapeutic applications.

The compound's structure consists of a spirocyclic core, which is a key feature that distinguishes it from other similar molecules. The spirocyclic framework is formed by the intersection of two rings, one of which is an oxathiane ring (containing oxygen and sulfur) and the other is an azaspirodecane ring (containing nitrogen). This unique configuration imparts stability and flexibility to the molecule, making it an attractive candidate for further investigation in drug discovery.

The presence of 4-ethoxyphenyl as a substituent on the molecule adds another layer of complexity and functionality. The ethoxy group not only influences the electronic properties of the aromatic ring but also enhances the solubility and bioavailability of the compound. This makes it more amenable to formulation into pharmaceutical products, which is a critical consideration in drug development.

In recent years, there has been growing interest in spirocyclic heterocycles due to their diverse biological activities. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of heteroatoms in N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro4.5decane-8-carboxamide makes it a particularly intriguing molecule for researchers exploring novel pharmacophores.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The spirocyclic core can adopt different conformations, allowing it to bind effectively with proteins and enzymes. Additionally, the presence of oxygen, sulfur, and nitrogen atoms provides multiple sites for hydrogen bonding and other non-covalent interactions, further enhancing its binding affinity.

Recent studies have highlighted the importance of spirocyclic heterocycles in developing next-generation therapeutics. For instance, researchers have demonstrated that these compounds can modulate enzyme activity by acting as competitive inhibitors or by altering the conformational dynamics of target proteins. N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro4.5decane-8-carboxamide has shown promise in preclinical studies as a potential inhibitor of certain kinases involved in cancer progression.

The synthesis of this compound presents both challenges and opportunities for chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with greater efficiency. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in assembling the intricate framework of this compound.

The pharmacokinetic properties of N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro4.5decane-8-carboxamide are also under investigation to optimize its therapeutic potential. Researchers are exploring ways to enhance its metabolic stability while maintaining its biological activity. This involves careful consideration of factors such as solubility, bioavailability, and degradation pathways.

In conclusion, N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro4.5decane-8-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of spirocyclic heterocycles continues to grow, compounds like this one are poised to play a crucial role in the discovery of new therapies for various diseases.